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Compound of Interest

Compound Name: DO 710

cat. No.: B1230134

This technical guide provides a comprehensive overview of DO 710 fluid, a high-performance
silicone fluid engineered for demanding industrial applications. It is intended for researchers,
scientists, and drug development professionals who require detailed information on its
properties, chemical nature, and operational parameters. This document collates and presents
guantitative data from various technical sources, outlines its primary applications, and
visualizes its chemical structure and a typical application workflow.

Core Composition and Chemical Identity

DO 710 Fluid is a polyphenylmethylsiloxane, also described as a methyl phenyl silicone oil.[1]
[2][3] This chemical structure, which incorporates both methyl and phenyl groups on the
siloxane backbone, imparts a unigue combination of properties that distinguish it from standard
polydimethylsiloxane (PDMS) fluids.[3][4] The presence of phenyl groups enhances thermal
stability, oxidation resistance, and radiation resistance.[3][5]

The fundamental chemical structure of a polyphenylmethylsiloxane, the class of polymer to
which DO 710 fluid belongs, is depicted in the diagram below. The structure consists of a
repeating silicon-oxygen backbone with attached methyl (CHs) and phenyl (CeHs) groups.

Chemical structure of Polyphenylmethylsiloxane.

Quantitative Data and Physical Properties

The following tables summarize the key quantitative properties of DO 710 fluid, compiled from
technical data sheets. These values are typical and should not be used for specification
purposes without consulting the manufacturer.
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Table 1: General and Physical Properties

Property

Value

Chemical Type

Polyphenylmethylsiloxane[2][6]

Appearance

Colorless to pale yellowish brown liquid[1]

Viscosity at 25°C

450-550 mm2/s (or cSt)[1]

Specific Gravity at 25°C

1.100-1.106[1]

Refractive Index at 25°C

1.5300-1.5380[1]

Color, APHA < 150[1]
Table 2: Thermal Properties
Property Value

Operating Temperature Range

0°C to 260°C[2]

High-Temperature Stability (Continuous Use)

Up to 232°C[2][7]

Low-Temperature Pour Point (Estimated)

-22°C (-8°F)[7]

Flash Point (Cleveland Open Cup)

> 302°C (575°F)[1][7]

Fire Point (Estimated)

> 343°C (> 650°F)[7]

Autoignition Temperature (Estimated)

487°C (910°F)[7]

Volatile Content (% by weight after 4 hr at

3.0[7]
250°C)
Thermal Conductivity at 50°C (g-Cal/cm2-sec-
0.00035[7]
OC)
Specific Heat at 100°C 0.391[7]
Table 3: Electrical and Other Properties
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Property Value

Volume Resistivity 1 x 1013 ohm-cm|8]

Dielectric Strength 14 kV/mm[8]

Dissipation Factor at 25°C, 100 Hz 0.00200[8]

Dissipation Factor at 25°C, 100 kHz 0.00020[8]

Radiation Resistance Approximately 1.7 x 108 rads[9][10]
Shelf Life (unopened, at or below 32°C) 60 months from date of production[7][8]

Experimental Protocols

Detailed experimental protocols for the determination of the properties listed above are not
publicly available in the reviewed literature. The technical data sheets generally refer to
standard testing methodologies without specifying the exact standards (e.g., ASTM, ISO). For
instance, the dielectric strength is noted to be tested with a "2.5 mm gap, rapid rise" method.[8]
For precise methodological details, direct consultation with the manufacturer, Dow, is
recommended.

Key Applications and Functional Roles

DO 710 fluid's unique properties make it suitable for a range of specialized applications:

o Heat Transfer Medium: Due to its excellent thermal stability and high flash point, it is used in
high-temperature baths for heat treating specialty metals and in heat exchange fluids for
research apparatus.[2][11]

e High-Temperature Lubricant: It serves as a lubricant for timing devices, instruments, and
bearings that operate at temperatures from 0°C to 260°C.[2] It is also used as a base olil for
high-temperature greases.[2][11]

e Hydraulic Fluid: In applications requiring radiation resistance, such as in nuclear plants, it is
used in hydraulic arrestors (snubbers) and hydraulically actuated valves.[8][12]
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» Release Agent: Its high refractive index and heat resistance make it suitable as a release
agent for high refractive index polymers like polycarbonate.[1]

« Insulating Oil: It is also employed as an insulating oil in high-pressure applications.[11]

The following diagram illustrates a typical workflow for the application of DO 710 fluid as a heat
transfer medium in a high-temperature bath.
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Workflow for DO 710 as a heat transfer fluid.

Handling and Safety

Users must consult the product's Safety Data Sheet (SDS) for complete safety and handling
information. This product is not tested or represented as suitable for medical or pharmaceutical
uses.[1] Proper disposal should be in accordance with all local, state, and federal regulations.

[1]

Conclusion

DO 710 fluid is a specialized polyphenylmethylsiloxane with superior thermal stability, a wide
operating temperature range, and excellent radiation resistance. Its well-documented physical,
thermal, and electrical properties make it a reliable choice for demanding applications in
lubrication, heat transfer, and hydraulics, particularly in environments with high temperatures or
radiation exposure. While detailed experimental protocols are proprietary, the provided data
offers a strong foundation for its application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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